Isojacareubin
Isojacareubin
Brand Name:
Vulcanchem
CAS No.:
50597-93-8
VCID:
VC0042822
InChI:
InChI=1S/C18H14O6/c1-18(2)6-5-8-12(24-18)7-11(20)13-14(21)9-3-4-10(19)15(22)17(9)23-16(8)13/h3-7,19-20,22H,1-2H3
SMILES:
CC1(C=CC2=C(O1)C=C(C3=C2OC4=C(C3=O)C=CC(=C4O)O)O)C
Molecular Formula:
C18H14O6
Molecular Weight:
326.3 g/mol
Isojacareubin
CAS No.: 50597-93-8
Reference Standards
VCID: VC0042822
Molecular Formula: C18H14O6
Molecular Weight: 326.3 g/mol
| CAS No. | 50597-93-8 |
|---|---|
| Product Name | Isojacareubin |
| Molecular Formula | C18H14O6 |
| Molecular Weight | 326.3 g/mol |
| IUPAC Name | 6,10,11-trihydroxy-3,3-dimethylpyrano[2,3-c]xanthen-7-one |
| Standard InChI | InChI=1S/C18H14O6/c1-18(2)6-5-8-12(24-18)7-11(20)13-14(21)9-3-4-10(19)15(22)17(9)23-16(8)13/h3-7,19-20,22H,1-2H3 |
| Standard InChIKey | FSTNFJKGRSHPBO-UHFFFAOYSA-N |
| SMILES | CC1(C=CC2=C(O1)C=C(C3=C2OC4=C(C3=O)C=CC(=C4O)O)O)C |
| Canonical SMILES | CC1(C=CC2=C(O1)C=C(C3=C2OC4=C(C3=O)C=CC(=C4O)O)O)C |
| Appearance | Orange powder |
| Synonyms | isojacareubin |
| PubChem Compound | 9996463 |
| Last Modified | Nov 11 2021 |
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